Cas no 1206996-13-5 (2-{[1-ethyl-5-(4-methylphenyl)-1H-imidazol-2-yl]sulfanyl}acetonitrile)

• Product Name: 2-{[1-ethyl-5-(4-methylphenyl)-1H-imidazol-2-yl]sulfanyl}acetonitrile
• CAS No: 1206996-13-5
• MF: C₁₄H₁₅N₃S
• MW: 257.354001283646
• CID: 5449879
• Update Time: 2025-07-22

2-{[1-ethyl-5-(4-methylphenyl)-1H-imidazol-2-yl]sulfanyl}acetonitrile Chemical and Physical Properties

Names and Identifiers

• 2-[1-ethyl-5-(4-methylphenyl)imidazol-2-yl]sulfanylacetonitrile
• Acetonitrile, 2-[[1-ethyl-5-(4-methylphenyl)-1H-imidazol-2-yl]thio]-
• 2-{[1-ethyl-5-(4-methylphenyl)-1H-imidazol-2-yl]sulfanyl}acetonitrile

• Inchi： 1S/C14H15N3S/c1-3-17-13(10-16-14(17)18-9-8-15)12-6-4-11(2)5-7-12/h4-7,10H,3,9H2,1-2H3
• InChI Key： CMXMQFNNKBTTLZ-UHFFFAOYSA-N
• SMILES： C(#N)CSC1N(CC)C(C2=CC=C(C)C=C2)=CN=1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Imidazoles Substituted imidazoles

Additional information on 2-{[1-ethyl-5-(4-methylphenyl)-1H-imidazol-2-yl]sulfanyl}acetonitrile

Professional Introduction to 2-{[1-ethyl-5-(4-methylphenyl)-1H-imidazol-2-yl]sulfanyl}acetonitrile (CAS No 1206996-13-5)

2-{[1-ethyl-5-(4-methylphenyl)-1H-imidazol-2-yl]sulfanyl}acetonitrile, with the CAS number 1206996-13-5, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to the class of imidazole derivatives, which are widely recognized for their diverse biological activities and potential therapeutic applications. The unique structural features of this molecule, particularly the presence of a 1H-imidazol-2-yl moiety and a sulfanyl group, contribute to its distinctive chemical properties and make it a valuable candidate for further investigation.

The synthesis and characterization of 2-{[1-ethyl-5-(4-methylphenyl)-1H-imidazol-2-yl]sulfanyl}acetonitrile involve sophisticated organic chemistry techniques, including condensation reactions, cyclization processes, and functional group transformations. These synthetic pathways are critical in ensuring the high purity and yield of the compound, which are essential for subsequent biological evaluations. The structural elucidation of this molecule has been achieved through advanced spectroscopic methods such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography, providing a comprehensive understanding of its molecular architecture.

In recent years, there has been a growing interest in imidazole derivatives due to their potential role in modulating various biological pathways. The 1H-imidazol-2-yl scaffold is particularly noteworthy for its ability to interact with biological targets such as enzymes and receptors, making it a versatile building block for drug design. The incorporation of a sulfanyl group in the molecule enhances its pharmacological properties by improving solubility and binding affinity. These features have prompted researchers to explore its potential applications in treating a range of diseases, including inflammatory disorders, infectious diseases, and cancer.

The pharmacological activity of 2-{[1-ethyl-5-(4-methylphenyl)-1H-imidazol-2-yl]sulfanyl}acetonitrile has been investigated in several preclinical studies. These studies have revealed promising results regarding its ability to inhibit specific enzymes and modulate signaling pathways involved in disease progression. For instance, preliminary data suggest that this compound may exhibit anti-inflammatory effects by targeting cyclooxygenase (COX) enzymes, which are key players in the inflammatory response. Additionally, its interaction with other therapeutic targets has been explored, indicating potential applications in oncology and neurology.

The chemical stability and metabolic fate of 2-{[1-ethyl-5-(4-methylphenyl)-1H-imidazol-2-yl]sulfanyl}acetonitrile are critical factors that influence its clinical efficacy and safety profile. Research has shown that this compound exhibits good stability under various conditions, which is essential for its formulation into pharmaceutical products. Furthermore, studies on its metabolic pathways have provided insights into how the body processes this molecule, aiding in the optimization of dosing regimens and minimizing potential side effects.

The synthesis of derivatives based on 2-{[1-ethyl-5-(4-methylphenyl)-1H-imidazol-2-yl]sulfanyl}acetonitrile represents another area of active research. By modifying specific functional groups within the molecule, scientists aim to enhance its pharmacological properties or expand its therapeutic spectrum. For example, introducing additional substituents can alter the electronic distribution of the molecule, thereby influencing its binding affinity to biological targets. Such modifications are crucial for developing more effective and targeted therapies.

The regulatory aspects of developing new pharmaceutical compounds like 2-{[1-ethyl-5-(4-methylphenyl)-1H-imidazol-2-yl]sulfanyl}acetonitrile are stringent and require thorough documentation of their safety and efficacy. Compliance with international regulatory standards ensures that these compounds can be safely tested in clinical trials and eventually approved for medical use. The ongoing research efforts are focused on addressing these regulatory requirements while exploring new applications for this promising compound.

In conclusion, 2-{[1-ethyl-5-(4-methylphenyl)-1H-imidazol-2-yl]sulfanyl}acetonitrile (CAS No 1206996-13-5) is a highly interesting compound with significant potential in pharmaceutical applications. Its unique structural features, combined with promising preclinical results, make it a valuable asset in the quest for novel therapeutic agents. As research continues to uncover new aspects of its biology and chemistry, this compound is poised to play an important role in addressing various health challenges.